Cas no 2319852-56-5 (1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea
• CAS No: 2319852-56-5
• MF: C₁₈H₂₁ClN₂O₂S
• MW: 364.889542341232
• CID: 5360293
• Update Time: 2025-05-25

1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea
• 1-[(4-chlorophenyl)methyl]-3-[(4-thiophen-3-yloxan-4-yl)methyl]urea
• 1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

• Inchi： 1S/C18H21ClN2O2S/c19-16-3-1-14(2-4-16)11-20-17(22)21-13-18(6-8-23-9-7-18)15-5-10-24-12-15/h1-5,10,12H,6-9,11,13H2,(H2,20,21,22)
• InChI Key： JTNUKQQEEIJRLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1(C2=CSC=C2)CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• XLogP3: 3.3
• Topological Polar Surface Area: 78.6

Additional information on 1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

Comprehensive Overview of 1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea (CAS No. 2319852-56-5)

The compound 1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea (CAS No. 2319852-56-5) is a synthetic organic molecule with a unique structure combining a urea backbone, a chlorophenyl group, and a thiophene-oxane moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the thiophene ring, a common heterocycle in bioactive molecules, suggests potential applications in drug discovery, particularly in targeting enzymes or receptors where heterocyclic interactions are critical.

Recent trends in medicinal chemistry highlight the importance of urea derivatives due to their versatility in hydrogen bonding and their role as enzyme inhibitors. The 4-chlorophenyl group in this compound may enhance lipophilicity, potentially improving membrane permeability—a key factor in drug development. Researchers are increasingly exploring such hybrid molecules to address challenges like drug resistance or selectivity issues, which aligns with current searches for "next-generation small molecule therapeutics" and "multitarget drug design."

From a synthetic perspective, the incorporation of the oxan-4-ylmethyl spacer in CAS No. 2319852-56-5 introduces conformational flexibility, a feature often leveraged to optimize binding affinity in drug candidates. Computational studies on similar thiophene-containing compounds suggest that this structural motif could interact with aromatic residues in protein binding sites, a topic frequently queried in AI-driven drug discovery platforms. The compound’s molecular weight and polar surface area also fall within ranges typically associated with oral bioavailability, making it a candidate for further ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Environmental and sustainability concerns in chemical synthesis have spurred interest in greener methodologies for producing urea-based compounds. Innovations such as catalytic amidation or solvent-free reactions could be applicable to this molecule, addressing search queries like "green chemistry in heterocyclic synthesis." Additionally, the thiophen-3-yl component may offer opportunities for late-stage functionalization, a strategy popularized by recent advances in C-H activation chemistry.

In agrochemical contexts, 1-(4-chlorophenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea might be investigated for its potential as a plant growth regulator or pesticide intermediate, given the historical efficacy of chlorophenyl and thiophene derivatives in crop protection. Searches for "novel mode-of-action agrochemicals" often emphasize such structurally diverse scaffolds. However, thorough ecotoxicological assessments would be essential, reflecting the industry’s shift toward safer, more sustainable solutions.

Analytical characterization of this compound would likely involve techniques like HPLC-MS and NMR spectroscopy, with particular attention to the stereochemistry introduced by the oxan-4-ylmethyl group. The growing demand for "high-purity specialty chemicals" in research underscores the need for robust analytical protocols, another frequent topic in scientific literature and patent filings.

In conclusion, CAS No. 2319852-56-5 represents a compelling case study in structure-activity relationship (SAR) exploration, bridging medicinal chemistry and materials science. Its design encapsulates several contemporary themes in molecular innovation, from multifunctional heterocycles to sustainable synthetic approaches, making it a relevant subject for researchers and industries alike.